The goal of this study was to identify the specific domains of language that may be affected by deficits in rapid auditory processing in individuals with ASD. Auditory evoked fields were collected from 63 children diagnosed with ASD in order to evaluate processing of puretone sounds presented in rapid succession. Measures of language and its components were assessed via standardized clinical tools to quantify expressive and receptive language, vocabulary, articulation, and phonological processing abilities. Rapid processing was significantly and bilaterally associated with phonological awareness, vocabulary, and articulation. Phonological processing was found to mediate the relationship between rapid processing and language. M100 response latency was not significantly associated with any language measures. Results suggest that rapid processing deficits may impact the basic components of language such as phonological processing, and the downstream effect of this impact may in turn impact overall language development.

Researchers have studied cognitive and linguistic skills in predicting reading abilities, but the impact of affective factors such as anxiety on reading at the neurobiological level is not well understood. Here, we used functional magnetic resonance imaging to investigate the neural correlates of reading anxiety in adult readers performing a semantic judgment task. The results showed that reading anxiety was significantly correlated with response time but not with accuracy. Neurobiologically, functional connectivity strength rather than activation level of semantic-related areas significantly predicted reading anxiety. Activation of regions (i.e., the right putamen and right precentral gyrus) external to the semantic-related areas positively correlated with reading anxiety levels. These findings suggest that reading anxiety influences adult reading by modulating functional connections of semantic-related areas and brain activation of semantic-unrelated areas. This study provides insights into the neural mechanisms underlying reading anxiety experienced by adult readers.

Neural synchronization to amplitude-modulated noise at three frequencies (2 Hz, 5 Hz, 8 Hz) thought to be important for syllable perception was investigated in English-speaking school-aged children. The theoretically-important delta-band (∼2Hz, stressed syllable level) was included along with two syllable-level rates. The auditory steady state response (ASSR) was recorded using EEG in 36 7-to-12-year-old children. Half of the sample had either dyslexia or dyslexia and DLD (developmental language disorder). In comparison to typically-developing children, children with dyslexia or with dyslexia and DLD showed reduced ASSRs for 2 Hz stimulation but similar ASSRs at 5 Hz and 8 Hz. These novel data for English ASSRs converge with prior data suggesting that children with dyslexia have atypical synchrony between brain oscillations and incoming auditory stimulation at ∼ 2 Hz, the rate of stressed syllable production across languages. This atypical synchronization likely impairs speech processing, phonological processing, and possibly syntactic processing, as predicted by Temporal Sampling theory.

The present research used fMRI to longitudinally investigate the impact of learning new vocabulary on the activation pattern of the language control network by measuring BOLD signal changes during picture naming tasks with familiar pre-existing native words (old words) and new vocabulary. Nineteen healthy participants successfully learned new synonyms for already known Spanish words, and they performed a picture naming task using the old words and the new words immediately after learning and two weeks after learning. The results showed that naming with old words, compared to naming with newly learned words, produced activations in a cortical network involving frontal and parietal regions, whereas the opposite contrast showed activation in a broader cortical/subcortical network, including the SMA/ACC, the hippocampus, and the midbrain. These two networks are maintained two weeks after learning. These results suggest that the language control network can be separated into two functional circuits for diverse cognitive purposes.

The amplitude envelope of speech carries crucial low-frequency acoustic information that assists linguistic decoding. The sensory-neural Temporal Sampling (TS) theory of developmental dyslexia proposes atypical encoding of speech envelope information < 10 Hz, leading to atypical phonological representations. Here a backward linear TRF model and story listening were employed to estimate the speech information encoded in the electroencephalogram in the canonical delta, theta and alpha bands by 9-year-old children with and without dyslexia. TRF decoding accuracy provided an estimate of how faithfully the children’s brains encoded low-frequency envelope information. Between-group analyses showed that the children with dyslexia exhibited impaired reconstruction of speech information in the delta band. However, when the quality of speech encoding for each child was estimated using child-by-child decoding models, then the dyslexic children did not differ from controls. This suggests that children with dyslexia encode neither “noisy” nor “normal” representations of the speech signal, but different representations.

From birth, we perceive speech by hearing and seeing people talk. In adults cortical representations of visual speech are processed in the putative temporal visual speech area (TVSA), but it remains unknown how these representations develop. We measured infants’ cortical responses to silent visual syllables and non-communicative mouth movements using functional Near-Infrared Spectroscopy. Our results indicate that cortical specialisation for visual speech may emerge during infancy. The putative TVSA was active to both visual syllables and gurning around 5 months of age, and more active to gurning than to visual syllables around 10 months of age. Multivariate pattern analysis classification of distinct cortical responses to visual speech and gurning was successful at 10, but not at 5 months of age. These findings imply that cortical representations of visual speech change between 5 and 10 months of age, showing that the putative TVSA is initially broadly tuned and becomes selective with age.

Poetry composition is an ecologically valid approach for investigating creative processes. However, little is known about how the brain creates poetry and about the role of knowledge during poetry composition. Here, we identified patterns of task-based functional connectivity during poetry composition by experts and novices under two experimental conditions (familiar vs unfamiliar themes) and one control condition. Poetry composition was related to large-scale network connectivity between the language network (LN) and the right executive control network (RECN), precuneus, and higher visual network. Under familiar themes, poetry composition recruited more functional connections between the RECN and default mode network, whereas using unfamiliar themes elicited more functional connections between sensorimotor and visual networks. Moreover, the strength of LN-RECN is positively correlated with originality in the familiar condition, while negatively correlated with originality in the unfamiliar condition. These results reveal the brain connectivity patterns and highlight the importance of knowledge underlying poetry composition.

Though perceptual narrowing has been widely recognized as a process guiding cognitive development and category learning in infancy and early childhood, its neural mechanisms and traits at a cortical level remain unclear. Using an electroencephalography (EEG) abstract mismatch negativity (MMN) paradigm, Australian infants’ neural sensitivity to (native) English and (non-native) Nuu-Chah-Nulth speech contrasts was examined in a cross-sectional design at the onset (5–6 months) and offset (11–12 months) of perceptual narrowing. Immature mismatch responses (MMR) were observed among younger infants for both contrasts, while older infants showed MMR response to the non-native contrast, and both MMR and MMN to the native contrast. Sensitivity to the Nuu-Chah-Nulth contrast at perceptual narrowing offset was retained yet stayed immature. Findings conform to perceptual assimilation theories, reflecting plasticity in early speech perception and development. Compared to behavioural paradigms, neural examination effectively reveals experience-induced processing differences to subtle contrasts at the offset of perceptual narrowing.

Speech rate can be judged clinically using diadochokinetic (DDK) tasks, such as alternating motion rates (AMR) and sequential motion rates (SMR). We evaluated whether acoustic AMR/SMR speech rates would differentiate primary progressive apraxia of speech (PPAOS) from healthy controls, and determined how DDK rates relate to phonetic and prosodic speech characteristics and brain metabolism on FDG-PET. Rate was calculated for each of three AMRs (repetitions of ‘puh’, ‘tuh’, and ‘kuh’) and for SMRs (repetitions of ‘puhtuhkuh’) for 27 PPAOS patients and 52 controls who underwent FDG-PET. PPAOS patients were slower than controls on all DDK tasks. All DDK rates correlated with apraxia of speech severity, with strongest associations with prosodic speech features. Slower DDK rates were associated with hypometabolism in the right cerebellar dentate and left supplementary motor area. Performance on AMR rate, not just SMR rate, may be impaired in mild PPAOS, but sensitivity and specificity require further study.

Repetitive transcranial magnetic stimulation (rTMS) shows promise in improving speech production in post-stroke aphasia. Limited evidence suggests pairing rTMS with speech therapy may result in greater improvements. Twenty stroke survivors (>6 months post-stroke) were randomized to receive either sham rTMS plus multi-modality aphasia therapy (M−MAT) or rTMS plus M−MAT. For the first time, we demonstrate that rTMS combined with M−MAT is feasible, with zero adverse events and minimal attrition. Both groups improved significantly over time on all speech and language outcomes. However, improvements did not differ between rTMS or sham. We found that rTMS and sham groups differed in lesion location, which may explain speech and language outcomes as well as unique patterns of BOLD signal change within each group. We offer practical considerations for future studies and conclude that while combination therapy of rTMS plus M−MAT in chronic post-stroke aphasia is safe and feasible, personalized intervention may be necessary.